Cas no 23442-14-0 (4'-Amino-2-bromoacetophenone)

• Product Name: 4'-Amino-2-bromoacetophenone
• CAS No: 23442-14-0
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD09744997
• CID: 252055
• PubChem ID: 11367874
• Update Time: 2025-05-21

4'-Amino-2-bromoacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-2-bromoethanone
• 4?-Amino-2-bromoacetophenone
• 4'-AMINO-2-BROMOACETOPHENONE
• Ethanone,1-(4-aminophenyl)-2-bromo-
• (aminophenyl)bromoethanone
• 1-(4-aminophenyl)-2-bromoethan-1-one
• 4-Amino-
• 4-Amino-2-bromoacetophenone
• 4-Amino-bromacetophenon
• 4-Aminophenacyl
• 4'-Aminophenacyl bromide
• 4-Bromacetyl-anilin
• A-bromoacetophenone
• centromide
• O-Bromo-p-aminoacetophenone
• p-aminophenacyl bromide
• FT-0661614
• SCHEMBL2151966
• 4 iacute -Amino-2-bromoacetophenone
• J-015107
• DTXSID40463731
• AMY41606
• Ethanone, 1-(4-aminophenyl)-2-bromo-
• AKOS022172802
• MFCD09744997
• 23442-14-0
• CS-0170983
• 4'-Aminophenacylbromide
• 1-(4-amino-phenyl)-2-bromo-ethanone
• p-aminophenacylbromide
• A816717
• 1-(4-aminophenyl)-2-bromo-ethanone;4'-AMINOPHENACYL BROMIDE
• LCZC1166
• KEDZCZPTPIYWLM-UHFFFAOYSA-N
• 4'-Amino-2-bromoacetophenone

• MDL： MFCD09744997
• Inchi： 1S/C8H8BrNO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5,10H2
• InChI Key： KEDZCZPTPIYWLM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 43.09000
• LogP: 2.42760

4'-Amino-2-bromoacetophenone Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4'-Amino-2-bromoacetophenone

4'-Amino-2-bromoacetophenone: A Comprehensive Overview

4'-Amino-2-bromoacetophenone, also known by its CAS number 23442-14-0, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with an amino group at the para position and a bromine atom at the ortho position of the acetophenone moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical and biochemical contexts.

The synthesis of 4'-Amino-2-bromoacetophenone involves a series of carefully designed reactions. Typically, the starting material is acetophenone, which undergoes bromination at the ortho position to form 2-bromoacetophenone. Subsequently, the para position of the phenyl ring is subjected to amination, resulting in the final product. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity.

Recent studies have highlighted the importance of 4'-Amino-2-bromoacetophenone in medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, suggesting its role in drug discovery.

Another area where 4'-Amino-2-bromoacetophenone has shown promise is in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. A 2023 research paper reported that this compound enhances the catalytic efficiency of palladium complexes in cross-coupling reactions, making it a valuable tool in organic synthesis.

Furthermore, the electronic properties of 4'-Amino-2-bromoacetophenone make it an interesting candidate for materials science applications. Its conjugated system allows for efficient electron delocalization, which could be exploited in designing new materials for optoelectronic devices. Ongoing research is focused on understanding its photophysical properties and stability under various conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4'-Amino-2-bromoacetophenone. Preliminary results indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its ecological implications.

The future of 4'-Amino-2-bromoacetophenone lies in its continued exploration across diverse fields. With advancements in synthetic methodologies and computational modeling, researchers are expected to uncover new applications and optimize its use in existing processes. Collaborative efforts between academia and industry will be crucial in translating these findings into practical solutions.